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Compound of Interest

Compound Name: 3-Bromo-4,5-difluorobenzonitrile

Cat. No.: B2637919 Get Quote

An In-depth Technical Guide to the Material Safety of 3-Bromo-4,5-difluorobenzonitrile

Disclaimer: The comprehensive safety data for 3-Bromo-4,5-difluorobenzonitrile (CAS No.

1349715-72-5) is not readily available. The following guide has been synthesized from Material

Safety Data Sheets (MSDS) of its structural isomers and closely related compounds.

Professionals should handle this chemical with the utmost caution, treating it as having hazards

similar to its better-documented analogues until specific data becomes available.

Compound Identification and Properties
3-Bromo-4,5-difluorobenzonitrile is a halogenated aromatic nitrile, a class of compounds

often used as intermediates in the synthesis of pharmaceuticals and agrochemicals.[1] Its

specific substitution pattern offers a unique scaffold for building complex molecules.

Table 1: Chemical and Physical Properties
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Property Value Source(s)

CAS Number 1349715-72-5 [2][3]

Molecular Formula C₇H₂BrF₂N [2]

Molecular Weight 218.00 g/mol [2]

Appearance
Likely a white to off-white solid,

based on isomers.
[4][5]

Storage
Sealed in a dry, room

temperature environment.
[2]

Melting Point

Data not available. Isomer 4-

Bromo-3,5-difluorobenzonitrile

melts at 125-127 °C.

[5]

| Boiling Point | Data not available. Isomer 4-Bromo-3,5-difluorobenzonitrile boils at 216.5±35.0

°C. |[5] |

Hazard Identification and GHS Classification
(Inferred)
Based on the consistent classification of its isomers, 3-Bromo-4,5-difluorobenzonitrile should

be considered a hazardous substance. The primary hazards are acute toxicity if swallowed,

skin/eye irritation, and respiratory irritation.[4][6][7]

Table 2: Inferred GHS Classification
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 3
H301: Toxic if swallowed.
[4]

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin.[4]

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled.[4]

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation.[4]

Serious Eye Damage/Irritation Category 2
H319: Causes serious eye

irritation.[4]

| Specific target organ toxicity — single exposure | Category 3 | H335: May cause respiratory

irritation.[4] |

Label Elements (Inferred):

Pictogram: GHS06 (Skull and Crossbones)

Signal Word: Danger[4]

Precautionary Statements: P280 (Wear protective gloves/clothing/eye protection),

P301+P310 (IF SWALLOWED: Immediately call a POISON CENTER or doctor), P304+P340

(IF INHALED: Remove person to fresh air).[4]

Safe Handling and Engineering Controls
Given its toxic potential, rigorous safety protocols are mandatory. The primary objective is to

prevent any direct contact or inhalation.

Engineering Controls
The causality behind using specific engineering controls is to create a physical barrier between

the researcher and the chemical, thereby minimizing exposure risk.
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Fume Hood: All manipulations, including weighing and transfers, must be conducted inside a

certified chemical fume hood to prevent inhalation of dust or vapors.[4][8]

Ventilation: The laboratory must have sufficient general ventilation to ensure that ambient

concentrations are kept to a minimum.[4]

Safety Stations: An operational eyewash station and safety shower must be readily

accessible and in close proximity to the workstation.[4]

Personal Protective Equipment (PPE)
The selection of PPE is based on creating a chemical-resistant barrier for all potential routes of

exposure.

Hand Protection: Wear protective nitrile gloves. Gloves must be inspected for integrity before

use and changed immediately if contaminated.[9]

Eye and Face Protection: Chemical safety goggles are mandatory. For tasks with a higher

splash risk, a face shield should be worn in addition to goggles.[6][9]

Skin and Body Protection: A flame-resistant lab coat must be worn and kept fully buttoned.

Closed-toe shoes are required.[6][9]

Respiratory Protection: For situations where a fume hood is not available or in case of

emergency, a self-contained breathing apparatus (SCBA) must be used. A particle filter

respirator may be sufficient for certain low-dust tasks, but an SCBA is preferred for

emergencies.[4]

Storage Protocols
Container: Store in a tightly closed, original container in a cool, dry, and well-ventilated area.

[9][10]

Incompatibilities: Keep away from strong oxidizing agents and strong acids.[7][11]

Conditions to Avoid: The substance is noted to be light-sensitive; therefore, storage in an

opaque or amber container away from direct light is necessary.[4] Store locked up.[9]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://store.apolloscientific.co.uk/storage/msds/PC501883_msds.pdf
https://pdf.benchchem.com/11857/Personal_protective_equipment_for_handling_3_Bromo_4_methoxy_1_naphthonitrile.pdf
https://store.apolloscientific.co.uk/storage/msds/PC501883_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/PC501883_msds.pdf
https://www.chemicalbook.com/msds/4-bromo-2-5-difluorobenzonitrile.pdf
https://www.echemi.com/sds/4-bromo-2-5-difluorobenzonitrile-pd180727127213.html
https://www.chemicalbook.com/msds/4-bromo-2-5-difluorobenzonitrile.pdf
https://www.echemi.com/sds/4-bromo-2-5-difluorobenzonitrile-pd180727127213.html
https://www.chemicalbook.com/msds/4-bromo-2-5-difluorobenzonitrile.pdf
https://store.apolloscientific.co.uk/storage/msds/PC501883_msds.pdf
https://www.chemicalbook.com/msds/4-bromo-2-5-difluorobenzonitrile.pdf
https://aksci.com/sds/5296CV_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAH2606609&productDescription=3-BRMO-5-FLROBENZONITRIL+9+10G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2134706&productDescription=35-DIFLUOROBENZONITRILE+5G&vendorId=VN00024248&countryCode=US&language=en
https://store.apolloscientific.co.uk/storage/msds/PC501883_msds.pdf
https://www.chemicalbook.com/msds/4-bromo-2-5-difluorobenzonitrile.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2637919?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow & Safety Logic
The following diagram outlines a self-validating workflow for handling 3-Bromo-4,5-
difluorobenzonitrile, ensuring safety at each logical step.
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Safe Handling Workflow for 3-Bromo-4,5-difluorobenzonitrile

Preparation Phase

Handling Phase (Inside Fume Hood)

Post-Handling Phase

Verify Fume Hood
Certification & Airflow

Don Full PPE
(Gloves, Goggles, Lab Coat)

Prepare Work Area
(Bench Cover, Spill Kit)

Weigh Compound
Using Anti-Static Measures

Proceed only if
all prep is complete

Perform Chemical Reaction
or Transfer

Decontaminate Glassware
& Work Surfaces

Upon reaction
completion

Segregate Waste into
Labeled Hazardous Container

Remove PPE and
Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Logical workflow for handling hazardous chemical compounds.
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Emergency Procedures
Immediate and correct response to an exposure or spill is critical. The following measures are

based on protocols for structurally similar chemicals.[4]

First-Aid Measures
Ingestion: If swallowed, DO NOT induce vomiting. If the person is conscious, give half a litre

of water to drink immediately. Call a poison control center or doctor immediately for treatment

advice.[4]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If breathing has

stopped, provide artificial respiration. Seek immediate medical attention.[9]

Skin Contact: Immediately remove all contaminated clothing. Drench the affected skin with

running water for at least 15 minutes. Seek medical attention.[4]

Eye Contact: Immediately flush eyes with plenty of running water for at least 15 minutes,

holding eyelids open. Remove contact lenses if present and easy to do. Transfer to a

hospital for specialist examination.[4]

Fire-Fighting Measures
Suitable Extinguishing Media: Use carbon dioxide, dry chemical powder, or alcohol-resistant

foam.[9]

Specific Hazards: Combustion will produce toxic and corrosive fumes, including carbon

oxides (CO, CO₂), nitrogen oxides (NOx), hydrogen bromide (HBr), and hydrogen fluoride

(HF).[4][7]

Firefighter Protection: Wear a self-contained breathing apparatus (SCBA) and full protective

clothing to prevent contact with skin and eyes.[4]

Accidental Release Measures
Personal Precautions: Evacuate the area. Wear full protective equipment, including an

SCBA. Avoid dust formation.[9]
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Environmental Precautions: Prevent the chemical from entering drains or rivers.[4]

Cleanup Procedures: Cleanup should only be performed by qualified personnel. Carefully

sweep or vacuum the spilled solid into a closable, labeled container for disposal. Avoid

creating dust.[4]

Emergency Response Decision Tree
This diagram provides a logical pathway for responding to emergencies involving the

compound.

Emergency Response Protocol

Personnel Exposure
Spill or Release

Emergency Event

What is the nature
of the emergency?

Route of Exposure?

Exposure

Is the spill large
or small?

Spill

Skin/Eye Contact

Skin/Eye

Inhalation

Inhalation

Ingestion

Ingestion

Flush with water (15+ min)
Remove contaminated clothing

Seek immediate medical aid

Move to fresh air
Provide oxygen if needed

Seek immediate medical aid

Rinse mouth
DO NOT induce vomiting

Call Poison Center immediately

Small Spill

Small

Large Spill

Large

Qualified personnel with PPE
Sweep into labeled container

Decontaminate area

Evacuate Area
Alert Emergency Services

Prevent entry to drains
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Caption: Decision tree for emergency response procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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